Ethyl-(5-p-tolyl-[1,3,4]thiadiazol-2-yl)-amine

• IUPAC Name: N-ethyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C11H13N3S/c1-3-12-11-14-13-10(15-11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,12,14)
• InChI Key: TXVFCJCTSHHUML-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NN=C(S1)C2=CC=C(C=C2)C
• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol

Description

Ethyl-(5-p-tolyl-[1,3,4]thiadiazol-2-yl)-amine is a derivative of the 1,3,4-thiadiazole class of compounds. Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. It is a versatile scaffold widely studied in medicinal chemistry due to its mesoionic character, which allows thiadiazole-containing compounds to cross cellular membranes and interact strongly with biological targets. Consequently, these compounds exert a broad spectrum of biological activities.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The reaction of these starting materials with methyl hydrazinecarbodithioate or hydrazinecarbothioamide yields 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives. The targeted 1,3,4-thiadiazolyl derivatives are then prepared by reacting these hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of Ethyl-(5-p-tolyl-[1,3,4]thiadiazol-2-yl)-amine can be characterized using various spectroscopic techniques such as 1H NMR, 13C NMR, IR, MS, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,3,4-thiadiazole derivatives include the reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl-(5-p-tolyl-[1,3,4]thiadiazol-2-yl)-amine can be determined using various analytical techniques such as NMR, IR, MS, and elemental analysis.

Mechanism of Action

The mechanism of action of thiadiazole derivatives is related to their ability to cross cellular membranes and interact strongly with biological targets due to their mesoionic nature. This allows them to disrupt processes related to DNA replication, inhibiting the replication of both bacterial and cancer cells.